Cas no 26773-65-9 (Benzothiazole,2-(1-piperidinylthio)-)
26773-65-9 structure
Product Name:Benzothiazole,2-(1-piperidinylthio)-
CAS No:26773-65-9
MF:C12H14N2S2
MW:250.382959842682
CID:261380
PubChem ID:33608
Update Time:2025-04-19
Benzothiazole,2-(1-piperidinylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1-piperidinylthio)-
- 2-piperidin-1-ylsulfanyl-1,3-benzothiazole
- 1-(Benzothiazol-2-sulfenyl)-piperidin
- 1-(benzothiazole-2-sulfenyl)-piperidine
- 2-(Piperidinosulfenyl)-benzothiazol
- 2-(Piperidinothio)benzothiazole
- 2-piperidin-1-ylsulfanyl-benzothiazole
- 2-Piperidinothiobenthiazol
- 2-piperidylthiobenzothiazole
- AC1L1PXT
- BENZOTHIAZOLE, 2-(PIPERIDINOTHIO)-
- BRN 0177529
- N-(2-benzothiazolylthio)piperidine
- NSC203009
- 2-BENZOTHIAZOLESULFENIC ACID PIPERIDIDE
- NSC-203009
- 02EEJ0WP97
- AKOS024356477
- 4-27-00-01869 (Beilstein Handbook Reference)
- PIPERIDINE, 1-(2-BENZOTHIAZOLYLMERCAPTO)-
- 2-(1-PIPERIDINYLTHIO)BENZOTHIAZOLE
- DTXSID00181287
- N-PIPERIDYL-2-BENZOTHIAZOLESULFENAMIDE
- SCHEMBL11545638
- BENZOTHIAZOLE, 2-(1-PIPERIDYLMERCAPTO)-
- 26773-65-9
- NSC 203009
- Piperidine, 1-(2-benzothiazolylthio)-
- UNII-02EEJ0WP97
- WLN: T56 BN DSJ CS- AT6NTJ
- Benzothiazole, 2-(1-piperidinylthio)-
-
- Inchi: 1S/C12H14N2S2/c1-4-8-14(9-5-1)16-12-13-10-6-2-3-7-11(10)15-12/h2-3,6-7H,1,4-5,8-9H2
- InChI Key: CAHGZULPDQXGMZ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)N1CCCCC1
Computed Properties
- Exact Mass: 250.06002
- Monoisotopic Mass: 250.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.31
- Boiling Point: 393.6°Cat760mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.693
- PSA: 16.13
- LogP: 3.72720
Benzothiazole,2-(1-piperidinylthio)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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